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Compound of Interest

Compound Name: Methoxyperfluorobutane

Cat. No.: B062403 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties and

structure of methoxyperfluorobutane. The information is curated for professionals in

research, science, and drug development who utilize fluorinated compounds in their work.

Chemical Identity and Structure
Methoxyperfluorobutane, also known by its trade name HFE-7100, is a segregated

hydrofluoroether.[1] It is a clear, colorless, and low-odor liquid.[1] Commercially, it is available

as a mixture of two inseparable isomers: methoxy-nonafluoro-n-butane and methoxy-

nonafluoro-isobutane.[2] The CAS number for the mixture is 163702-07-6.[1]

The chemical formula for methoxyperfluorobutane is C5H3F9O, and it has a molecular

weight of 250.06 g/mol .[1][3]

Isomeric Structures:

n-isomer: 1,1,1,2,2,3,3,4,4-Nonafluoro-4-methoxybutane[3]

SMILES: COC(F)(F)C(F)(F)C(F)(F)C(F)(F)F[2]

iso-isomer: 2-[Difluoro(methoxy)methyl]-1,1,1,2,3,3,3-heptafluoropropane[4]
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SMILES: COC(F)(F)C(F)(C(F)(F)F)C(F)(F)F[2]

Physicochemical Properties
Methoxyperfluorobutane exhibits a unique combination of properties stemming from its

fluorinated structure, making it a valuable solvent and medium for various applications. Key

quantitative data are summarized in the table below for easy comparison.

Property Value References

Molecular Formula C5H3F9O [1][3]

Molecular Weight 250.06 g/mol [1][3]

CAS Number 163702-07-6 [1]

Appearance Clear, colorless liquid [1]

Odor Low odor [1]

Boiling Point 60 °C (lit.) [1]

Melting Point -135 °C (lit.) [1]

Density
1.529 g/mL at 20 °C; 1.52

g/mL at 25 °C (lit.)
[1]

Refractive Index n20/D 1.3 (lit.) [2]

Flash Point Not applicable [2][5]

Synthesis and Reactivity
Synthesis

The synthesis of methoxyperfluorobutane is not achieved through partial fluorination of a

hydrocarbon precursor due to the presence of both a perfluoroalkyl and an alkyl group on the

ether linkage.[1][6] Instead, it is typically prepared through coupling reactions involving two

separate reactants containing the perfluoroalkyl and methyl groups, respectively.[1][6]

A general workflow for its synthesis is depicted below.
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A generalized workflow for the synthesis of methoxyperfluorobutane.

Reactivity and Stability

Methoxyperfluorobutane is characterized by its high thermal stability and low reactivity under

ambient conditions.[7][8] This chemical inertness is a key feature, making it a suitable solvent

for reactions involving highly reactive reagents.[8] While generally stable, it can react with

strong nucleophiles under forcing conditions.[8] Studies have shown minimal degradation when

mixed with isopropyl alcohol at ambient temperatures.[7]

Applications in Research and Development
The unique properties of methoxyperfluorobutane have led to its use in various scientific and

industrial applications.

Solvent for Chemical Synthesis:

Methoxyperfluorobutane is an effective solvent for a range of chemical reactions.[8] Its

inertness and ability to dissolve organometallic reagents make it particularly useful in the

synthesis of aryl fluoride derivatives via electrophilic fluorination of Grignard reagents.[1][2] It is

also employed in the grafting of fluorinated diblock copolymers onto silica particles.[1][2]

The following diagram illustrates a typical experimental workflow for the synthesis of aryl

fluorides using methoxyperfluorobutane as a solvent.
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Experimental workflow for aryl fluoride synthesis using methoxyperfluorobutane.

Other Applications:

Oxygen Carrier: Due to its high solubility for gases like oxygen and carbon dioxide, it is

investigated as a potential synthetic oxygen carrier in biomedical research, particularly in ex

vivo organ perfusion systems.[7]
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Cleaning Solvent: Its low flammability, low vapor pressure, and low surface tension make it a

suitable replacement for chlorine-containing cleaning solvents.[1]

Cosmetics: It is used as a viscosity controlling solvent in cosmetic formulations.[1]

Analytical Chemistry: It can be used as a reference standard in the detection of per- and

polyfluoroalkyl substances (PFAS).[7]

Experimental Protocols
While detailed, step-by-step proprietary synthesis protocols are not publicly available, the

general methodologies for reactions where methoxyperfluorobutane is used as a solvent are

described in the literature. For instance, in the synthesis of aryl fluorides, the protocol generally

involves the slow addition of an electrophilic fluorinating agent to a solution of the pre-formed

Grignard reagent in methoxyperfluorobutane at a controlled temperature.

General Protocol for Aryl Fluoride Synthesis:

Grignard Reagent Formation: An aryl halide is reacted with magnesium turnings in

anhydrous methoxyperfluorobutane under an inert atmosphere (e.g., argon or nitrogen) to

form the corresponding aryl magnesium halide (Grignard reagent).

Electrophilic Fluorination: The solution of the Grignard reagent is then cooled, and a solution

of an electrophilic fluorinating agent (e.g., N-fluorobenzenesulfonimide) in a suitable solvent

is added dropwise. The reaction temperature is carefully maintained.

Quenching and Workup: After the reaction is complete, it is quenched by the slow addition of

a saturated aqueous solution of ammonium chloride. The organic layer is separated, and the

aqueous layer is extracted with an appropriate solvent.

Purification: The combined organic extracts are dried over an anhydrous drying agent (e.g.,

sodium sulfate), filtered, and the solvent is removed under reduced pressure. The crude

product is then purified by column chromatography to yield the pure aryl fluoride.

Researchers should consult specific literature for detailed reaction conditions, stoichiometry,

and purification methods for their particular substrate and fluorinating agent.
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Safety and Handling
Methoxyperfluorobutane is considered to have low toxicity.[1] It is non-flammable and

chemically stable.[1][7] However, as with any chemical, appropriate personal protective

equipment (PPE), such as safety glasses and gloves, should be worn when handling. It is

recommended to work in a well-ventilated area. For detailed safety information, refer to the

manufacturer's Safety Data Sheet (SDS).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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